3-(2-Fluoro-5-methylphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(2-fluoro-5-methylphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C14H10FNO4/c1-8-2-3-13(15)12(4-8)9-5-10(14(17)18)7-11(6-9)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key: OJBZEYYUWIIFDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H10FNO4
• DSSTOX Substance ID: DTXSID40689237
• Molecular Weight: 275.23 g/mol
• CAS RN: 1261925-41-0

Description

3-(2-Fluoro-5-methylphenyl)-5-nitrobenzoic acid, also known as FMNPA, is an organic compound with a molecular weight of 218.2 g/mol. It is a white crystalline compound with a melting point of 87-90 °C. FMNPA is a common reagent used in organic synthesis and has a variety of applications in scientific research.

Mechanism of Action

The mechanism of action of 3-(2-Fluoro-5-methylphenyl)-5-nitrobenzoic acid, 95% is not fully understood. It is believed to act as a nucleophile in organic reactions, participating in the formation of new covalent bonds. Additionally, it is believed to act as an electrophile, donating electrons to acceptor molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Fluoro-5-methylphenyl)-5-nitrobenzoic acid, 95% are not well understood. It is believed to be metabolized in the body, but the exact metabolic pathway is not known. It is also believed to have some antioxidant activity, but further research is needed to confirm this.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(2-Fluoro-5-methylphenyl)-5-nitrobenzoic acid, 95% in laboratory experiments is its low cost and availability. Additionally, it is relatively stable and has a wide range of applications. The main limitation of 3-(2-Fluoro-5-methylphenyl)-5-nitrobenzoic acid, 95% is its potential toxicity. It should be handled with caution and protective measures should be taken when working with it.

Future Directions

There are a number of potential future directions for research on 3-(2-Fluoro-5-methylphenyl)-5-nitrobenzoic acid, 95%. These include further investigation into its biochemical and physiological effects, as well as its potential toxicity. Additionally, research into its potential applications in the synthesis of drugs and other compounds, and its mechanism of action, could be beneficial. Finally, further research into its use as a catalyst in organic reactions could help to increase its usefulness in the laboratory.

Synthesis Methods

3-(2-Fluoro-5-methylphenyl)-5-nitrobenzoic acid, 95% can be synthesized via a two-step process. The first step involves the condensation of 2-fluoro-5-methylphenol with nitrobenzene in the presence of a catalyst such as p-toluenesulfonic acid. The second step involves the oxidation of the resulting intermediate with sodium hypochlorite in aqueous solution. The product is then purified by recrystallization.

Scientific Research Applications

3-(2-Fluoro-5-methylphenyl)-5-nitrobenzoic acid, 95% has a variety of applications in scientific research. It is commonly used as an intermediate in the synthesis of organic compounds, such as drugs and dyes. It is also used as a reagent in the synthesis of polymers, such as polyesters. 3-(2-Fluoro-5-methylphenyl)-5-nitrobenzoic acid, 95% is also used in the synthesis of heterocyclic compounds and as a catalyst in organic reactions.